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Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Brequinar Sodium, a potent dihydroorotate dehydrogenase

(DHODH) inhibitor with antineoplastic and antiviral properties. Adherence to these guidelines is

essential for the protection of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
Brequinar Sodium is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and ingestion. It is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[1] Therefore, stringent use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Glove Selection and Use
Due to its cytotoxic nature, standard laboratory gloves are insufficient. Double-gloving with

chemotherapy-rated nitrile gloves is required.[2][3]
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Glove Type Standard
Recommended
Thickness

Key
Considerations

Inner Glove
ASTM D6978 Certified

Nitrile
≥ 4 mil

Provides a baseline of

protection against

chemical permeation.

Outer Glove
ASTM D6978 Certified

Nitrile
≥ 8 mil

Offers additional

protection and should

be changed

immediately upon

suspected

contamination.

Note: While specific breakthrough times for Brequinar Sodium are not readily available,

selecting gloves that meet the ASTM D6978 standard ensures they have been tested for

resistance to permeation by a range of chemotherapy drugs.[2][4] Always inspect gloves for

any signs of degradation or puncture before use.

Respiratory and Body Protection
Protection Type Specification Rationale

Respiratory Protection
NIOSH-approved N95 or

higher respirator

To prevent inhalation of

airborne particles, especially

when handling the powder

form.

Eye Protection Chemical safety goggles
To protect against splashes

and airborne particles.

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs

To prevent skin contact.

Should be changed

immediately if contaminated.

Foot Protection Closed-toe shoes
Standard laboratory practice to

protect against spills.
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A designated area within the laboratory should be established for the handling of Brequinar
Sodium. This area must be clearly marked and equipped with a chemical fume hood.

Preparation and Weighing
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, plastic-backed pads.

Weighing: All weighing of Brequinar Sodium powder must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solvent to the Brequinar Sodium
powder slowly to avoid splashing.

Experimental Use
All procedures involving Brequinar Sodium, including solution preparation, cell culture

treatment, and animal dosing, should be performed within a chemical fume hood or a

biological safety cabinet (Class II, Type B2) to ensure containment.

Use Luer-Lok syringes and needles to prevent accidental disconnection and leakage.

Emergency Procedures
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Incident Immediate Action

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Spill

Evacuate the area. For small spills, use a

chemotherapy spill kit to absorb the material.

For large spills, contact the institutional safety

office immediately.

Disposal Plan
All waste generated from the handling of Brequinar Sodium is considered hazardous chemical

waste.

Waste Segregation and Containment
Waste Type Container

Solid Waste (gloves, lab coats, absorbent pads,

empty vials)

Labeled, sealed, puncture-resistant hazardous

waste container.

Sharps (needles, syringes)
Labeled, puncture-proof sharps container for

chemotherapy waste.

Liquid Waste (unused solutions, contaminated

media)
Labeled, leak-proof hazardous waste container.

Disposal Procedure
Segregation: At the point of generation, carefully segregate all Brequinar Sodium waste

from other laboratory waste streams.
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Containment: Place waste into the appropriate, clearly labeled containers. Do not overfill

containers.

Storage: Store sealed waste containers in a designated, secure area away from general

laboratory traffic.

Collection: Arrange for the collection and disposal of hazardous waste through the

institution's environmental health and safety department. Do not dispose of any Brequinar
Sodium waste in the regular trash or down the drain.

Workflow and Logical Relationships
The following diagram illustrates the key stages of safely handling Brequinar Sodium, from

preparation to disposal.
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Brequinar Sodium Safe Handling Workflow

Preparation

Handling (in Fume Hood)

Decontamination & Doffing

Waste Disposal

1. Designate & Prepare Work Area

2. Don Full PPE

3. Weigh Powder

4. Prepare Solution

5. Perform Experiment

6. Decontaminate Work Surface

7. Doff Outer Gloves

8. Doff Remaining PPE

9. Segregate Waste

10. Store in Labeled Containers

11. Institutional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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